N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxyacetamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-phenoxyacetamide;hydrochloride
• InChI: InChI=1S/C25H25N3O2S2.ClH/c1-16(2)28-13-12-18-21(14-28)32-25(27-22(29)15-30-17-8-4-3-5-9-17)23(18)24-26-19-10-6-7-11-20(19)31-24;/h3-11,16H,12-15H2,1-2H3,(H,27,29);1H
• InChI Key: DNUZUNUYOQTBTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)COC5=CC=CC=C5.Cl
• Molecular Formula: C25H26ClN3O2S2
• Molecular Weight: 500.1 g/mol
• CAS RN: 1189691-92-6

Description

The compound “N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxyacetamide hydrochloride” is a novel derivative synthesized from substituted 2-amino benzothiazoles. It has been evaluated for its anti-inflammatory properties.

Synthesis Analysis

The compound was synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of the compound was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The compound was evaluated for its anti-inflammatory activity. Among the series, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition.

Scientific Research Applications

Structure-Activity Relationships in Drug Design

Research on similar compounds emphasizes the importance of structure-activity relationships in the development of pharmaceutical agents. For instance, modifications to the heterocyclic rings and substituents attached to these compounds have been explored to improve metabolic stability and enhance potency against specific biological targets (Stec et al., 2011). This approach could be applied to the compound to optimize its pharmacological profile.

Synthesis and Characterization of Novel Compounds

The synthesis of fused thiazolo[3,2-a]pyrimidinones demonstrates the utility of certain core structures as building blocks for generating diverse molecules with potential biological activities (Janardhan et al., 2014). Similar synthetic strategies could be employed to create derivatives of N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxyacetamide hydrochloride for further investigation.

Development of Imaging Agents

Compounds with specificity towards particular biological receptors can be developed as imaging agents for diagnostic purposes. Research into imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for peripheral benzodiazepine receptor imaging in neurodegenerative disorders highlights this application (Fookes et al., 2008). Derivatives of the compound in focus could potentially be explored for similar diagnostic applications.

Antimicrobial and Antiproliferative Studies

The synthesis and evaluation of new compounds for antimicrobial and antiproliferative activities is a significant area of research. Studies have explored the creation and testing of pyrazole, thiazole, and other derivatives for these purposes, showing promising results against various microbial strains and cancer cell lines (Alqahtani & Bayazeed, 2020). Investigating the antimicrobial and antiproliferative potential of this compound could yield valuable insights into its therapeutic utility.

Future Directions

The compound has shown promising results in terms of its anti-inflammatory properties. Further studies could be conducted to explore its potential applications in medical and pharmaceutical fields.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity .

Mode of Action

tuberculosis .

Biochemical Pathways

tuberculosis, suggesting they may interfere with the biochemical pathways essential for the survival of this bacterium .

Result of Action

tuberculosis , indicating that they may have bactericidal or bacteriostatic effects.